Cas no 2703762-10-9 (2-(2,6-dioxopiperidin-3-yl)-5-4-(pyrrolidin-3-yl)piperidin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-4-(pyrrolidin-3-yl)piperidin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703762-10-9
• MF: C₂₂H₂₆N₄O₄
• MW: 410.466245174408
• CID: 5615524
• PubChem ID: 165946009
• Update Time: 2025-07-09

2-(2,6-dioxopiperidin-3-yl)-5-4-(pyrrolidin-3-yl)piperidin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-[4-(pyrrolidin-3-yl)piperidin-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2703762-10-9
• EN300-33361908
• 2-(2,6-dioxopiperidin-3-yl)-5-4-(pyrrolidin-3-yl)piperidin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C22H26N4O4/c27-19-4-3-18(20(28)24-19)26-21(29)16-2-1-15(11-17(16)22(26)30)25-9-6-13(7-10-25)14-5-8-23-12-14/h1-2,11,13-14,18,23H,3-10,12H2,(H,24,27,28)
• InChI Key： ORCLXVFCXDFFED-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CCC(CC1)C1CNCC1

Computed Properties

• Exact Mass: 410.19540532g/mol
• Monoisotopic Mass: 410.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-4-(pyrrolidin-3-yl)piperidin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 2703762-10-9: A Comprehensive Overview

The compound with CAS No. 2703762-10-9, known as 2-(2,6-dioxopiperidin-3-yl)-5-(4-(pyrrolidin-3-yl)piperidin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 2-(2,6-dioxopiperidin-3-yl)-5-(4-(pyrrolidin-3-yl)piperidin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione is characterized by the presence of multiple heterocyclic rings, including piperidine and pyrrolidine moieties. These structural elements contribute to its stability and reactivity, making it a valuable compound in the fields of organic synthesis and materials science. Recent studies have highlighted its potential as a precursor for the development of advanced materials with tailored properties.

One of the key areas of research involving this compound is its role in drug discovery. The isoindole core of the molecule has been shown to exhibit bioactivity in various assays, suggesting its potential as a scaffold for therapeutic agents. Researchers have explored its ability to interact with biological targets such as enzymes and receptors, paving the way for further investigations into its pharmacological properties.

In terms of synthesis, CAS No. 2703762-10 has been successfully synthesized through a variety of methodologies, including multi-component reactions and stepwise syntheses. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The development of scalable synthetic routes has been a major focus in recent studies, reflecting the growing demand for this compound in various applications.

The physical and chemical properties of CAS No. 270376 are also of significant interest. Its solubility profile, thermal stability, and spectroscopic characteristics have been thoroughly investigated, providing valuable insights into its behavior under different conditions. These properties are critical for determining its suitability in specific applications, such as catalysis or polymerization processes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided deeper understanding of its electronic structure and reactivity patterns, which are essential for designing new derivatives with enhanced functionality. The integration of experimental and computational approaches has significantly accelerated the pace of research on this compound.

In conclusion, CAS No. 270376 represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, coupled with its promising properties, continues to attract the attention of scientists across various disciplines. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both fundamental science and practical innovations.